Cas no 1380069-61-3 (3,3-difluorobutyl methanesulfonate)

• Product name: 3,3-difluorobutyl methanesulfonate
• CAS No: 1380069-61-3
• MF: C₅H₁₀F₂O₃S
• MW: 188.192907810211
• MDL: MFCD28362135
• CID: 4595484
• PubChem ID: 86666298

3,3-difluorobutyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3,3-difluorobutyl methanesulfonate
• 1-Butanol, 3,3-difluoro-, 1-methanesulfonate

• MDL： MFCD28362135
• Inchi： 1S/C5H10F2O3S/c1-5(6,7)3-4-10-11(2,8)9/h3-4H2,1-2H3
• InChI Key： GNHJANXAAWJSJU-UHFFFAOYSA-N
• SMILES： C(OS(C)(=O)=O)CC(F)(F)C

Additional information on 3,3-difluorobutyl methanesulfonate

3,3-Difluorobutyl Methanesulfonate (CAS No. 1380069-61-3)

3,3-Difluorobutyl methanesulfonate is a chemical compound with the CAS number 1380069-61-3. This compound is a derivative of methanesulfonic acid, where the hydroxyl group is replaced by a 3,3-difluorobutyl group. The structure of this compound consists of a central sulfur atom bonded to a methyl group and two oxygen atoms, with one oxygen atom connected to the 3,3-difluorobutyl group. The presence of fluorine atoms at the third position of the butyl chain introduces unique electronic and steric properties to the molecule.

The synthesis of 3,3-difluorobutyl methanesulfonate typically involves the reaction of methanesulfonic acid with an appropriate alkylating agent. Recent studies have explored the use of this compound as a reagent in organic synthesis, particularly in the preparation of sulfonate esters and related functional groups. Its stability and reactivity make it a valuable tool in various chemical transformations.

In terms of physical properties, 3,3-difluorobutyl methanesulfonate is known for its high boiling point and moderate solubility in organic solvents. These characteristics make it suitable for use in both solution-phase and solid-phase synthesis techniques. The compound has also been studied for its potential applications in materials science, where its unique electronic properties could be exploited in the development of new materials with tailored functionalities.

Recent research has focused on the use of 3,3-difluorobutyl methanesulfonate as an intermediate in the synthesis of biologically active compounds. For instance, studies have demonstrated its utility in the preparation of sulfonamides and other nitrogen-containing heterocycles, which are important classes of compounds in drug discovery. The ability to selectively modify the methanesulfonate group has opened new avenues for fine-tuning the pharmacological properties of these compounds.

The environmental impact of 3,3-difluorobutyl methanesulfonate has also been a topic of interest. Research indicates that this compound undergoes rapid degradation under environmental conditions, reducing its potential for bioaccumulation. However, further studies are needed to fully understand its fate and behavior in different ecosystems.

In conclusion, 3,3-difluorobutyl methanesulfonate (CAS No. 1380069-61-3) is a versatile chemical compound with a wide range of applications in organic synthesis and materials science. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and insights into this compound, its role in advancing chemical science is expected to grow significantly.